62-54-4

Calcium acetate

In Stock

• CAS RN:
• 62-54-4

• Formula:
• Anhydrous:C4H6O4Ca
  C4H6O4.Ca
  (CH3OO)2Ca
  Ca(C2H3O2)2
  C4H6CaO4

• InChI:
• InChI=1S/2C2H4O2.Ca/c2*1-2(3)4;/h2*1H3,(H,3,4);/q;;+2/p-2

• InChIKey:
• VSGNNIFQASZAOI-UHFFFAOYSA-L

• Calcium Acetate belongs to the group of calcium salts, widely used as phosphorus binders in patients with chronic renal failure.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Calcium Acetate is a calcium salt of acetic acid. Calcium is a mineral essential for many cellular functions including nerve impulse transmission, muscle contraction, cardiac function, bone formation, and capillary and cell membrane permeability. Calcium acetate is administered orally to prevent or treat calcium deficiency and to treat hyperphosphatemia due to its phosphate-binding properties.
  Calcium acetate is the calcium salt of acetic acid. It is used, commonly as a hydrate, to treat hyperphosphataemia (excess phosphate in ...

5-Methyl-1-(2,4,6-trimethylphenyl)sulfonylbenzotriazole

Usually In Stock

• CAS RN:
• 351162-54-4

• Formula:
• C16H17N3O2S

• InChI:
• InChI=1S/C16H17N3O2S/c1-10-5-6-15-14(9-10)17-18-19(15)22(20,21)16-12(3)7-11(2)8-13(16)4/h5-9H,1-4H3

• InChIKey:
• MCHIDYWVPVJRMP-UHFFFAOYSA-N

• 5-Methyl-1-(2,4,6-trimethylphenyl)sulfonylbenzotriazole is a useful research compound. Its molecular formula is C16H17N3O2S and its molecular weight is 315.39. The purity is usually 95%.

4-amino-6-(4-methylphenyl)pyridazin-3(2{H})-one

In Stock

• CAS RN:
• 893762-54-4

• Formula:
• C11H11N3O

• InChI:
• InChI=1S/C11H11N3O/c1-7-2-4-8(5-3-7)10-6-9(12)11(15)14-13-10/h2-6H,1H3,(H2,12,13)(H,14,15)

• InChIKey:
• BBFCXWDSWRGFNR-UHFFFAOYSA-N

• 4-amino-6-(4-methylphenyl)pyridazin-3(2{H})-one is a useful research compound. Its molecular formula is C11H11N3O and its molecular weight is 201.229. The purity is usually 95%.

2'-(4-Methylpiperazinomethyl)-3,4,5-trifluorobenzophenone

In Stock

• CAS RN:
• 898762-54-4

• Formula:
• C19H19F3N2O

• InChI:
• InChI=1S/C19H19F3N2O/c1-23-6-8-24(9-7-23)12-13-4-2-3-5-15(13)19(25)14-10-16(20)18(22)17(21)11-14/h2-5,10-11H,6-9,12H2,1H3

• InChIKey:
• WISVFQAZJHJGKZ-UHFFFAOYSA-N

• 2'-(4-Methylpiperazinomethyl)-3,4,5-trifluorobenzophenone is a useful research compound. Its molecular formula is C19H19F3N2O and its molecular weight is 348.4 g/mol. The purity is usually 95%.

N-(3-bromophenyl)-2-methylbenzamide

• CAS RN:
• 123862-54-4

• Formula:
• C14H12BrNO

• InChI:
• InChI=1S/C14H12BrNO/c1-10-5-2-3-8-13(10)14(17)16-12-7-4-6-11(15)9-12/h2-9H,1H3,(H,16,17)

• InChIKey:
• FMDYTDLTFURXTN-UHFFFAOYSA-N

• N-(3-bromophenyl)-2-methylbenzamide is a useful research compound. Its molecular formula is C14H12BrNO and its molecular weight is 290.15 g/mol. The purity is usually 95%.

4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-benzimidazol-2-yl}-1-(2-methoxyphenyl)pyrrolidin-2-one

In Stock

• CAS RN:
• 1111062-54-4

• Formula:
• C28H29N3O4

• InChI:
• InChI=1S/C28H29N3O4/c1-19-9-3-7-13-25(19)35-18-21(32)17-31-23-11-5-4-10-22(23)29-28(31)20-15-27(33)30(16-20)24-12-6-8-14-26(24)34-2/h3-14,20-21,32H,15-18H2,1-2H3

• InChIKey:
• MXABBADALZUUCY-UHFFFAOYSA-N

• 4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-benzimidazol-2-yl}-1-(2-methoxyphenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C28H29N3O4 and its molecular weight is 471.557. The purity is usually 95%.

2-(cyclopentylthio)-N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)acetamide

In Stock

• CAS RN:
• 1797862-54-4

• Formula:
• C17H24N4OS

• InChI:
• InChI=1S/C17H24N4OS/c1-13-9-16-19-10-14(11-21(16)20-13)5-4-8-18-17(22)12-23-15-6-2-3-7-15/h9-11,15H,2-8,12H2,1H3,(H,18,22)

• InChIKey:
• LAMSKIQEKPIRMC-UHFFFAOYSA-N

• 2-(cyclopentylthio)-N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)acetamide is a useful research compound. Its molecular formula is C17H24N4OS and its molecular weight is 332.47. The purity is usually 95%.

Fluorescein-PEG4-azide

In Stock

• CAS RN:
• 1454662-54-4

• Formula:
• C31H33N5O9S

• InChI:
• InChI=1S/C31H33N5O9S/c32-36-34-8-10-41-12-14-43-16-15-42-13-11-40-9-7-33-30(46)35-20-1-4-24-23(17-20)29(39)45-31(24)25-5-2-21(37)18-27(25)44-28-19-22(38)3-6-26(28)31/h1-6,17-19,37-38H,7-16H2,(H2,33,35,46)

• InChIKey:
• UJBMQXVHSKEUJW-UHFFFAOYSA-N

• Fluorescein-PEG4-azide is a heterofunctional fluorescent PEG derivative containing an azide group, which enables Click Chemistry. The hydrophilic PEG spacer arm increases solubility in aqueous media. The FITC group (Fluorescein) can be easily traced from its yellow color and green fluorescence.